3-hydroxy-2,2-dimethyl-1H-quinazolin-4-one

• IUPAC Name: 3-hydroxy-2,2-dimethyl-1H-quinazolin-4-one
• InChI: InChI=1S/C10H12N2O2/c1-10(2)11-8-6-4-3-5-7(8)9(13)12(10)14/h3-6,11,14H,1-2H3
• InChI Key: BWBLXIQMQNYKRY-UHFFFAOYSA-N
• Canonical SMILES: CC1(NC2=CC=CC=C2C(=O)N1O)C
• Molecular Formula: C10H12N2O2
• Molecular Weight: 192.21 g/mol
• CAS RN: 112484-56-7

Description

Quinazolinone and its derivatives are nitrogen-containing heterocycles that have received significant attention due to their wide range of biopharmaceutical activities. They are considered noteworthy chemicals for the synthesis of diverse molecules with physiological significance and pharmacological utilization. Quinazolinones are building blocks for about 150 naturally occurring alkaloids with a broad range of biological activity.

Synthesis Analysis

Quinazolinones can be synthesized through various methods. One efficient method involves a one-pot three-component reaction of anthranilamide with different aldehydes or ketones in ethanol at reflux conditions. Another method involves a copper-mediated tandem C (sp 2)–H amination and annulation of benzamides and amidines.

Molecular Structure Analysis

The molecular structure of quinazolinones includes a benzene ring fused with a 2-pyrimidinone, 4-pyrimidinone, or 2,4-pyrimidinedione ring. The specific structure of “3-hydroxy-2,2-dimethyl-1H-quinazolin-4-one” is not directly mentioned in the search results.

Chemical Reactions Analysis

Quinazolinones can undergo various chemical reactions. For instance, the amino group of anthranilamide can undergo a Michael addition to the triple bond of the ketoalkyne, generating an enaminone intermediate. This intermediate can then undergo acid-catalyzed intramolecular cyclization with subsequent C-C bond cleavage to afford the final product.

Scientific Research Applications

Anticancer Properties

• Quinazolinones exhibit promising anticancer potential. . These compounds may serve as valuable scaffolds for developing novel cancer therapies.

Antibacterial Activity

• Quinazolinones have demonstrated antibacterial properties. . .

Antioxidant Effects

• Some quinazolinone derivatives exhibit antioxidant activity. .

Anticonvulsant Potential

• Quinazolinones have been explored as anticonvulsants. .

Anti-Inflammatory Properties

• Quinazolinones possess anti-inflammatory effects. .

Antifungal Activity

• Quinazolinones have been investigated for their antifungal properties. .

5-Hydroxytryptamine (5-HT) Receptor Ligands

• . These receptors play a crucial role in neurotransmission and mood regulation.

Other Pharmacological Activities

• . These include sedative hypnotics, antipsychotics, antimalarials, and more.

Future Directions

Quinazolinones and their derivatives have shown promise in various fields of biology, pesticides, and medicine. They have been found to have a wide range of applications such as antitumor, antioxidant and anticancer, antibacterial, antifungal, anticonvulsant, and antihypertension drugs. Therefore, future research could focus on further exploring the potential applications of “3-hydroxy-2,2-dimethyl-1H-quinazolin-4-one” and its derivatives in these areas.

Mechanism of Action

Target of Action

The compound 3-hydroxy-2,2-dimethyl-1H-quinazolin-4-one, also known as 2,2-Dimethyl-3-hydroxy-1,2-dihydroquinazoline-4(3H)-one, is a derivative of quinazolinone . Quinazolinone derivatives have been found to exhibit a broad spectrum of biopharmaceutical activities . .

Mode of Action

Quinazolinone derivatives have been reported to interact with various biological targets, leading to a wide range of pharmacological activities .

Biochemical Pathways

Quinazolinone derivatives have been reported to affect various biochemical pathways, leading to their diverse physiological and pharmacological effects .

Result of Action

Quinazolinone derivatives have been reported to exhibit a wide range of biological activities, including anti-inflammatory, anticonvulsant, anticancer, antibacterial, antifungal, anti-hiv and anti-analgesic effects .